Cas no 2227801-28-5 (rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid
• CAS No: 2227801-28-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6102810
• PubChem ID: 165814082
• Update Time: 2025-07-23

rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid
• rac-(1R,3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentane-1-carboxylic acid
• 2227801-28-5
• EN300-1508231

• Inchi： 1S/C27H32N2O5/c30-25(29-19-14-13-18(16-19)26(31)32)12-2-1-7-15-28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,1-2,7,12-17H2,(H,28,33)(H,29,30)(H,31,32)/t18-,19+/m1/s1
• InChI Key： CDOCCKATLGSYMZ-MOPGFXCFSA-N
• SMILES： OC([C@@H]1CC[C@@H](C1)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid

Professional Introduction to Rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic Acid (CAS No. 2227801-28-5)

Rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid, with the CAS number 2227801-28-5, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their intricate structural architecture and potential biological activity. The presence of multiple functional groups, including an amide linkage and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The< strong>name of the compound provides a detailed insight into its chemical structure. The cyclopentane ring is a key feature, often found in biologically active molecules due to its ability to mimic the conformation of natural products. The amide group and the Fmoc moiety are particularly important, as they can be used for peptide synthesis and protection strategies. The< strong>nitrogen atom in the amide group is a potential site for further derivatization, enabling the creation of more complex molecules with tailored properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. Rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid has been studied for its potential role in< strong>pharmaceutical applications. Specifically, its structural features have led researchers to investigate its interactions with biological targets such as enzymes and receptors. The< strong>fluorenylmethoxycarbonyl group, in particular, is widely used in peptide synthesis due to its stability and ease of removal under specific conditions.

The< strong>chemical synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, has been crucial in achieving the desired stereochemistry. These methods are essential for producing enantiomerically pure compounds, which are often required for biological activity.

One of the most exciting aspects of this compound is its potential use in drug discovery. The< strong>cyclopentane scaffold is known to be present in many bioactive molecules, including natural products and synthetic drugs. By modifying this scaffold, researchers can explore new chemical spaces and identify compounds with improved pharmacological properties. For instance, studies have shown that cyclopentane derivatives can exhibit potent activity against various targets, making them attractive candidates for further development.

The< strong>biological activity of Rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid has been evaluated through both in vitro and in vivo studies. Initial results suggest that it may have< strong>pharmacological relevance, particularly in the context of neurological disorders and inflammation. These findings are supported by computational modeling studies that predict favorable interactions between the compound and biological targets.

In conclusion, Rac-(1R,3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid (CAS No. 2227801-28-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a valuable tool for synthetic chemists and a promising candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.